Cas no 1399684-44-6 (2-(2-Ethoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid)

• Product Name: 2-(2-Ethoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid
• CAS No: 1399684-44-6
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 5218532
• Update Time: 2025-10-31

2-(2-Ethoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Ethoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid

• Inchi： 1S/C13H14O5/c1-2-17-10-6-4-3-5-8(10)12-9(13(15)16)7-11(14)18-12/h3-6,9,12H,2,7H2,1H3,(H,15,16)
• InChI Key： FFVOOPRAODNBTF-UHFFFAOYSA-N
• SMILES： O1C(=O)CC(C(O)=O)C1C1=CC=CC=C1OCC

Additional information on 2-(2-Ethoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid

Introduction to 2-(2-Ethoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS No. 1399684-44-6)

2-(2-Ethoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1399684-44-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of tetrahydrofuran derivatives, which are known for their diverse biological activities and structural versatility. The presence of an ethoxy group and a carboxylic acid moiety in its molecular structure contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural framework of 2-(2-Ethoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid consists of a tetrahydrofuran ring substituted with an oxo group at the 5-position and a carboxylic acid functional group at the 3-position. The aromatic ring is further modified by an ethoxy group at the 2-position, which enhances its solubility and reactivity in various organic solvents. This structural configuration allows the compound to participate in multiple chemical reactions, including condensation, esterification, and cyclization, making it a versatile building block for drug discovery and development.

In recent years, there has been growing interest in tetrahydrofuran derivatives due to their potential applications in the treatment of various diseases. The oxo-substituted tetrahydrofuran core is particularly noteworthy for its ability to mimic natural bioactive scaffolds found in many therapeutic agents. Researchers have been exploring its utility in developing novel inhibitors targeting enzymes involved in metabolic pathways, such as kinases and proteases. The carboxylic acid group at the 3-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 2-(2-Ethoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid is its role as a key intermediate in the synthesis of nonsteroidal anti-inflammatory drug (NSAID) analogs. NSAIDs are widely used for their analgesic, anti-inflammatory, and antipyretic effects. By incorporating this compound into synthetic routes, researchers can design molecules that exhibit improved selectivity and reduced side effects compared to traditional NSAIDs. The ethoxy group at the aromatic ring also plays a crucial role in modulating electronic properties, which can influence binding affinity to biological targets.

Moreover, the oxo-tetrahydrofuran scaffold has been investigated for its potential in anticancer applications. Studies have shown that certain derivatives of this class exhibit inhibitory effects on cancer cell proliferation by interfering with critical signaling pathways involved in tumor growth and survival. The carboxylic acid functionality allows for further derivatization into esters or amides, which can enhance bioavailability and target specificity. These findings highlight the compound's significance as a lead molecule in oncology research.

The synthesis of 2-(2-Ethoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include Friedel-Crafts acylation followed by reduction and functional group interconversion. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic strategies, reducing waste generation and improving yields. These developments align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Recent computational studies have also shed light on the molecular interactions between 2-(2-Ethoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid and biological targets. Molecular docking simulations have been employed to predict binding affinities and identify potential drug candidates based on their ability to interact with proteins such as enzymes and receptors. These virtual screening approaches have accelerated the drug discovery process by allowing rapid evaluation of large libraries of compounds.

In conclusion, 2-(2-Ethoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS No. 1399684-44-6) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases, including inflammation and cancer. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in medicinal chemistry and drug development.